4-[3-(2,5-difluorophenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]benzoic acid

• Molecular Formula: C15H9F2N3O2S
• Molecular Weight: 333.3 g/mol
• IUPAC Name: 4-[3-(2,5-difluorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]benzoic acid
• InChI: InChI=1S/C15H9F2N3O2S/c16-9-3-6-12(17)11(7-9)13-18-19-15(23)20(13)10-4-1-8(2-5-10)14(21)22/h1-7H,(H,19,23)(H,21,22)
• InChI Key: PNDARGCLMMXKBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)N2C(=NNC2=S)C3=C(C=CC(=C3)F)F

Description

4-[3-(2,5-difluorophenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]benzoic acid: , is a chemical compound with the molecular formula CHFNOS.

• Its structure consists of a benzoic acid core attached to a 1,2,4-triazole ring via a sulfanyl (thiol) group and a difluorophenyl substituent.
• The compound exhibits interesting pharmacological properties due to its unique structure.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antifungal properties).

Medicine: Research on its pharmacological effects and potential drug development.

Industry: May find applications in materials science or as intermediates for other compounds.

Mechanism of Action

• The exact mechanism remains an active area of research.
• Potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

• While there are related benzoic acids and triazoles, the unique combination of the benzylic sulfanyl group and the difluorophenyl substituent sets this compound apart.
• Similar compounds include other benzoic acids, triazoles, and benzylic derivatives.